Cas no 1368791-80-3 (4-fluoro-3-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-fluoro-3-methylbenzene-1-sulfonyl fluoride
• CAS No: 1368791-80-3
• MF: C₇H₆F₂O₂S
• MW: 192.183147907257
• MDL: MFCD21881643
• CID: 5169569
• PubChem ID: 82281498
• Update Time: 2025-05-20

4-fluoro-3-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-fluoro-3-methyl-
• 4-fluoro-3-methylbenzene-1-sulfonyl fluoride

• MDL： MFCD21881643
• Inchi： 1S/C7H6F2O2S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4H,1H3
• InChI Key： LLHBXUKMIZJBMC-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(F)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-fluoro-3-methylbenzene-1-sulfonyl fluoride

Recent Advances in the Application of 4-Fluoro-3-methylbenzene-1-sulfonyl Fluoride (CAS: 1368791-80-3) in Chemical Biology and Drug Discovery

The compound 4-fluoro-3-methylbenzene-1-sulfonyl fluoride (CAS: 1368791-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery. This sulfonyl fluoride derivative is increasingly recognized as a versatile warhead in covalent inhibitor design, leveraging its ability to selectively modify target proteins under physiological conditions. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and targeted covalent inhibitor development, particularly in the context of challenging therapeutic targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's exceptional selectivity when used as a covalent modifier of serine hydrolases. The research team employed 4-fluoro-3-methylbenzene-1-sulfonyl fluoride as a key intermediate in developing potent inhibitors of fatty acid amide hydrolase (FAAH), achieving remarkable selectivity over other off-target hydrolases. The compound's fluorine substitution at the para position was found to significantly enhance its reactivity while maintaining excellent metabolic stability, addressing a common challenge in covalent drug development.

In parallel developments, researchers at several major pharmaceutical companies have incorporated 1368791-80-3 into their covalent screening libraries. The compound's balanced reactivity profile makes it particularly valuable for fragment-based drug discovery approaches, where its moderate electrophilicity allows for efficient screening against diverse protein targets. Recent patent applications reveal innovative uses of this sulfonyl fluoride in PROTAC (proteolysis targeting chimera) design, where it serves as both a warhead for target protein engagement and a handle for E3 ligase recruitment.

The mechanism of action of 4-fluoro-3-methylbenzene-1-sulfonyl fluoride has been further elucidated through advanced structural biology techniques. Cryo-EM studies published in Nature Chemical Biology in early 2024 provided atomic-level insights into its binding mode with various protein targets, revealing how the methyl group at the 3-position influences binding pocket accommodation. These structural insights are now guiding rational design of next-generation covalent inhibitors with improved pharmacological properties.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to 1368791-80-3 and its derivatives. A 2024 Organic Process Research & Development publication described a continuous flow synthesis method that improves yield and reduces hazardous waste generation compared to traditional batch processes. This technological advancement is particularly important as the demand for this building block grows in both academic and industrial settings.

Looking forward, the unique properties of 4-fluoro-3-methylbenzene-1-sulfonyl fluoride position it as a key player in several emerging areas of chemical biology. Its application in targeted protein degradation, chemical proteomics, and covalent drug discovery continues to expand, with several clinical candidates incorporating this pharmacophore currently in preclinical development. The compound's versatility and well-characterized reactivity profile suggest it will remain an important tool in medicinal chemistry for years to come.